Cas no 523-87-5 (dimenhydrinate)

dimenhydrinate Properties

Names and Identifiers

• dimenhydrinate
• diphenhydramine 8-chlorotheophyllinate
• N-(2-Diphenylmethoxyethyl)-N,N-Dimethylammonium 8-Chlorotheophyllinate
• 8-Chlor-1,3-dimethyl-3,7-dihydro-purin-2,6-dion,Verbindung mit (2-Benzhydryloxy-aethyl)-dimethyl-amin
• 8-chloro-1,3-dimethyl-3,7-dihydro-purine-2,6-dione,compound with (2-benzhydryloxy-ethyl)-dimethyl-amine
• amosyt
• DiMate
• Dimenhydrinase
• DIMENHYDRINATE,USP
• dramyl
• dromyl
• emedyl
• emes
• epha
• faston
• gravol
• vomexa
• 2-(Benzhydryloxy)-N,N-dimethylethylamine 8-chlorotheophyllinate
• 8-Chloro-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione compound
• 8-Chloro-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione compound with 2-(diphenylmethoxy)-N,N-dimethylethanamine (1:1)
• +Expand

• MDL： MFCD00054265
• InChIKey： NFLLKCVHYJRNRH-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H21NO.C7H7ClN4O2/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h3-12,17H,13-14H2,1-2H3;1-2H3,(H,9,10)
• SMILES： O=C(N1C)N(C)C2=C(NC(Cl)=N2)C1=O.CN(C)CCOC(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 469.18800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 469.188
• Heavy Atom Count: 33
• Complexity: 509
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 81.8A^2

Experimental Properties

• LogP: 2.96790
• PSA: 85.15000
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Slightly soluble (0.1-1 g/100 ml at 22 º C)
• Boiling Point: 343.7 °C at 760 mmHg
• Melting Point: 102-107 ºC
• Flash Point: 101.5 °C
• Solubility: Soluble in ethanol
• Color/Form: Crystalline white powder
• Density: 1.2586 (rough estimate)

dimenhydrinate Security Information

• Symbol: GHS07
• RTECS：XH5082000
• WGK Germany：3
• Safety Instruction： S22; S26; S36/37/39; S53
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H302
• Storage Condition：4°C, protect from light
• Risk Phrases： R22
• Signal Word：Warning
• TSCA：Yes

dimenhydrinate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients